3-(2-Fluoroethoxy)propan-1-amine
Overview
Description
3-(2-Fluoroethoxy)propan-1-amine is a chemical compound that is used in scientific research for various purposes. It is also known as FEP and is commonly used as a building block in the synthesis of other chemical compounds.
Scientific Research Applications
Synthesis and Applications in Material Chemistry
A primary application of tertiary amines like 3-(2-Fluoroethoxy)propan-1-amine is in material chemistry. For instance, tertiary amines have been synthesized for use as corrosion inhibitors for carbon steel. These compounds form a protective layer on the metal surface, significantly retarding anodic dissolution and thereby demonstrating their potential as anodic inhibitors (Gao, Liang, & Wang, 2007).
Photopolymerisation Properties
The photochemical and photopolymerisation properties of certain amines, such as 1-fluoro-4-propoxythioxanthone (FPTX), have been studied. These compounds exhibit high photoinitiation activity, particularly when used with tertiary amine cosynergists. This research is important for understanding the photopolymerisation activities in various solvents and with different amine types (Allen et al., 1994).
CO2 Permeation Properties in Membrane Technology
Amine-silica membranes, synthesized from organoalkoxysilane precursors, have been investigated for their CO2 permeation properties. These studies reveal the impact of different types of amines on CO2 adsorption, desorption, and diffusion properties, which are crucial for applications in gas separation technologies (Yu, Kanezashi, Nagasawa, & Tsuru, 2017).
Antileishmanial and Antibacterial Activities
Research into the antileishmanial and antibacterial activities of amines like this compound has shown promising results. For example, certain amines have demonstrated considerable activity against Leishmania amazonensis, suggesting potential applications in the development of new treatments for parasitic diseases (Lavorato et al., 2017). Additionally, synthetic amines have shown effectiveness against Gram-positive bacteria, including Methicillin-resistant Staphylococcus aureus strains, indicating their potential as antibacterial agents (Serafim et al., 2019).
Synthesis and Inhibitory Activities
Amines have been synthesized and evaluated for their inhibitory activities in various biochemical processes. For instance, a series of 3-(N-alkyl-N-phenylamino)propan-2-ol derivatives were developed as Src kinase inhibitors, showing potential in cancer treatment (Sharma et al., 2010).
properties
IUPAC Name |
3-(2-fluoroethoxy)propan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12FNO/c6-2-5-8-4-1-3-7/h1-5,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFTGUVPCABEGDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)COCCF |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90208018 |
Source
|
| Record name | Propylamine, 3-(2'-fluoroethoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90208018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
593-00-0 |
Source
|
| Record name | Propylamine, 3-(2'-fluoroethoxy)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000593000 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Propylamine, 3-(2'-fluoroethoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90208018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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